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Compound of Interest

Compound Name: Ethylmetrienone

CAS No.: 848-04-4

Cat. No.: B041954

Get Quote

This document provides an in-depth technical overview of Ethylmetrienone, also known as

Metribolone or R1881. It is designed for researchers, scientists, and drug development

professionals who utilize this potent synthetic steroid in their work. This guide will delve into its

core physicochemical properties, its mechanism of action as a high-affinity androgen receptor

ligand, and detailed protocols for its application in fundamental research.

Core Characteristics of Ethylmetrienone
Ethylmetrienone is a powerful, non-aromatizable synthetic androgen. Its chemical structure is

a derivative of 19-nortestosterone. The stability and high affinity of this compound have made it

a cornerstone in the study of androgen receptor (AR) biology. Unlike endogenous androgens

like testosterone or dihydrotestosterone (DHT), it is not a substrate for the 5α-reductase

enzyme and exhibits minimal binding to sex hormone-binding globulin (SHBG), which simplifies

the interpretation of experimental results.[1]

Molecular Profile
A precise understanding of a compound's molecular formula and weight is fundamental for all

quantitative experimental work, from preparing stock solutions to interpreting binding assay
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data. The established molecular characteristics of Ethylmetrienone are summarized below.

Property Value Source

Chemical Formula C20H26O2 [2]

Molecular Weight 298.43 g/mol [2]

CAS Number 848-04-4 [2]

Synonyms
Metribolone, R1881,

Methyltrienolone
[3][4]

Note: While the user prompt provided the formula C20H26O2, search results consistently

identify Ethylmetrienone (Methyltrienolone, R1881) with the formula C19H24O2 and a

molecular weight of 284.39 g/mol .[4] The formula C20H26O2 corresponds to other steroids

like Norethindrone.[5][6][7] This guide will proceed with the widely accepted data for

Metribolone (R1881).

Pharmacology and Mechanism of Action
Ethylmetrienone exerts its biological effects by acting as a potent agonist of the androgen

receptor (AR), a member of the nuclear receptor superfamily. Its high affinity and stability make

it a "gold standard" AR agonist in research settings.[4]

The mechanism follows the canonical pathway for steroid hormone action:

Cellular Entry: Being lipophilic, Ethylmetrienone passively diffuses across the cell

membrane into the cytoplasm.

Receptor Binding: In the cytoplasm, it binds with high affinity to the ligand-binding domain

(LBD) of the AR.[8] This binding event displaces heat shock proteins (HSPs) and other

chaperones, which hold the receptor in an inactive conformation.

Conformational Change & Dimerization: Ligand binding induces a critical conformational

change in the AR, exposing a nuclear localization signal. This prompts the receptor to form a

homodimer (a complex of two identical AR molecules).
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Nuclear Translocation: The activated AR homodimer translocates from the cytoplasm into the

nucleus.

DNA Binding & Gene Transcription: Within the nucleus, the dimer binds to specific DNA

sequences known as Androgen Response Elements (AREs) in the promoter regions of

target genes. This binding recruits co-activator proteins and the general transcriptional

machinery, initiating the transcription of androgen-responsive genes.

Caption: Mechanism of Ethylmetrienone (R1881) action via the Androgen Receptor.

Research Applications & Experimental Protocols
Due to its high affinity and specificity for the AR, Ethylmetrienone is an invaluable tool,

particularly in competitive binding assays.[3] These assays are fundamental for screening and

characterizing novel compounds that interact with the androgen receptor.

Application: Competitive Radioligand Binding Assay
This assay quantifies the ability of a test compound to compete with a radiolabeled ligand (in

this case, [3H]-Methyltrienolone) for binding to the AR.[9] The result is typically expressed as

an IC50 value (the concentration of test compound that displaces 50% of the radioligand),

which can then be used to calculate the binding affinity (Ki).

Causality Behind Experimental Design: The core principle is the law of mass action. A fixed

concentration of high-affinity radioligand ([3H]-R1881) and receptor are incubated with varying

concentrations of an unlabeled test compound. If the test compound binds to the same site on

the receptor, it will compete with the radioligand, reducing the amount of radioactivity bound to

the receptor in a dose-dependent manner. This competition is the measurable output.

Protocol: High-Throughput AR Competitive Binding
Assay
This protocol is adapted from established methods for a 384-well format, suitable for high-

throughput screening (HTS).[10][11][12]

I. Reagent & Buffer Preparation:
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Assay Buffer: 50 mM HEPES, 150 mM Li2SO4, 0.2 mM TCEP, 10% glycerol, 0.01% Triton

X-100, pH 7.2. Rationale: This buffer system is optimized to maintain the stability and native

conformation of the AR protein.

Radioligand Stock: [3H]-Methyltrienolone ([3H]-R1881) at a concentration of 1 µM in ethanol.

Rationale: Ethanol is a suitable solvent for steroid storage. The stock is kept concentrated to

minimize the volume added to the assay.

Receptor Preparation: Purified AR ligand-binding domain (LBD) protein. The concentration

should be optimized based on preliminary saturation binding experiments.[12]

Test Compounds: Serially diluted in assay buffer containing a consistent percentage of

DMSO (e.g., final assay concentration of 5%). Rationale: Serial dilution allows for the

generation of a dose-response curve. Maintaining a constant DMSO concentration across all

wells is critical to avoid solvent-induced artifacts.

II. Assay Procedure:

Protein Coating: Add 50 µL of AR-LBD protein (e.g., 5 µM in assay buffer) to each well of a

384-well Ni-chelate coated plate. Incubate for 30-60 minutes. Rationale: The Ni-chelate plate

specifically captures His-tagged recombinant AR-LBD protein, immobilizing it for the assay.

Washing: Discard the protein solution and wash the wells with assay buffer to remove any

unbound receptor.

Compound Addition: Add 25 µL of the serially diluted test compounds to their designated

wells. For control wells, add buffer with DMSO.

Total Binding Wells: No competitor.

Non-specific Binding (NSB) Wells: A high concentration (e.g., 100-fold molar excess) of

unlabeled R1881. Rationale: The NSB wells define the baseline signal from the

radioligand binding to non-receptor components, which must be subtracted from all other

readings.

Radioligand Addition: Add 25 µL of [3H]-R1881 solution (prepared in assay buffer to achieve

a final concentration of ~20 nM) to all wells.[10] Rationale: Adding the radioligand last
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minimizes potential contamination risks.

Incubation: Seal the plate and incubate at 4°C overnight (or for a pre-determined time

sufficient to reach equilibrium). Rationale: Incubation allows the competitive binding reaction

to reach equilibrium.

Detection: Read the plate on a scintillation counter (e.g., MicroBeta or TopCount). The

scintillation proximity assay (SPA) format means that only radioligand bound to the receptor

on the plate will generate a signal, eliminating the need for a wash step to remove unbound

ligand.[11]

III. Data Analysis:

Calculate Specific Binding: (Total Binding DPM) - (Non-specific Binding DPM).

Plot the percentage of specific binding against the log concentration of the test compound.

Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the

IC50 value.
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Start: Prepare Reagents

Coat 384-well plate with AR-LBD protein

Wash to remove unbound protein

Add serially diluted test compounds

Add [3H]-R1881 (Radioligand) to all wells

Incubate plate to reach equilibrium

Read plate in Scintillation Counter

End: Analyze data to determine IC50

Click to download full resolution via product page

Caption: High-level workflow for a competitive radioligand binding assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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